Cas no 3588-13-4 (1,3-Butadiene,1,4-dichloro-, (E,Z)- (8CI,9CI))

• Product Name: 1,3-Butadiene,1,4-dichloro-, (E,Z)- (8CI,9CI)
• CAS No: 3588-13-4
• MF: C₄H₄Cl₂
• MW: 122.98055934906
• CID: 317879
• PubChem ID: 6437303
• Update Time: 2025-04-19

1,3-Butadiene,1,4-dichloro-, (E,Z)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene,1,4-dichloro-, (E,Z)- (8CI,9CI)
• 1,4-dichlorobuta-1,3-diene
• (1E,3Z)-1,4-Dichlorobuta-1,3-diene
• (1Z,3E)-1,4-dichlorobuta-1,3-diene
• DTXSID301296201
• NS00048294
• 3588-13-4
• (e,z)-1,4-dichloro-1,3-butadiene
• EINECS 222-723-2
• (1E,3Z)-1,4-Dichloro-1,3-butadiene

• Inchi： 1S/C4H4Cl2/c5-3-1-2-4-6/h1-4H/b3-1-,4-2+
• InChI Key： LDZSRRMBFGBOAE-HSFFGMMNSA-N
• SMILES： Cl/C=C\C=C\Cl

Computed Properties

• Exact Mass: 121.96912
• Monoisotopic Mass: 121.969006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 53.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.4

Experimental Properties

• Density: 1.176
• Boiling Point: 133.5°Cat760mmHg
• Flash Point: 43.1°C
• Refractive Index: 1.493
• PSA: 0